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Compound of Interest

Compound Name: Cinnamyl anthranilate

Cat. No.: B1236720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of cinnamyl
anthranilate, a key aromatic compound, in various organic solvents. Understanding the

solubility characteristics of this molecule is paramount for its application in pharmaceutical

formulations, fragrance development, and other areas of chemical research. This document

compiles available quantitative and qualitative solubility data, outlines a detailed experimental

protocol for solubility determination, and presents a visual workflow of the experimental

procedure.

Physical and Chemical Properties of Cinnamyl
Anthranilate

Property Value Reference

Molecular Formula C₁₆H₁₅NO₂ [1]

Molecular Weight 253.30 g/mol [1]

Appearance
Brownish or reddish-yellow

powder or light yellow solid.[2]

Melting Point 61-62 °C [3]

Boiling Point 322 °C [3]

Density ~1.18 g/cm³ [4]
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Solubility Data
The solubility of cinnamyl anthranilate varies significantly across different solvents, primarily

dictated by the polarity of the solvent and the solute-solvent interactions. Below is a summary

of the available solubility data.

Solvent
Chemical
Formula

Solubility Temperature Reference

Water H₂O < 1 mg/mL 17.2 °C (63 °F) [2][5]

2.031 mg/L

(estimated)
25 °C [3]

95% Ethanol C₂H₅OH 50 g/L Not Specified [2]

Acetone C₃H₆O Very Soluble Not Specified [4]

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS Very Soluble Not Specified [4]

Chloroform CHCl₃ Soluble Not Specified [2]

Diethyl Ether (C₂H₅)₂O Soluble Not Specified [2]

*Qualitative descriptions from available literature. Specific quantitative data is not readily

available.

Experimental Protocol for Solubility Determination
The following is a detailed methodology for the experimental determination of cinnamyl
anthranilate solubility in an organic solvent, based on the widely accepted shake-flask

method. This method is suitable for generating precise solubility data.

1. Materials and Equipment:

Cinnamyl Anthranilate (high purity)

Selected organic solvent (analytical grade)
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Analytical balance (± 0.1 mg)

Vials with screw caps

Constant temperature shaker bath or incubator

Syringe filters (e.g., 0.45 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or Gas Chromatography (GC) system.

Volumetric flasks and pipettes

2. Procedure:

Preparation of Saturated Solution:

Add an excess amount of cinnamyl anthranilate to a vial containing a known volume of

the selected organic solvent. The presence of undissolved solid is crucial to ensure

saturation.

Securely cap the vials to prevent solvent evaporation.

Place the vials in a constant temperature shaker bath set to the desired experimental

temperature (e.g., 25 °C).

Agitate the vials for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

Periodically check to ensure that solid material remains.

Sample Collection and Preparation:

After the equilibration period, allow the vials to stand undisturbed at the constant

temperature for at least 24 hours to allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant using a pipette.

Immediately filter the collected supernatant through a syringe filter to remove any

suspended solid particles.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1236720?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dilute the filtered, saturated solution with the same organic solvent to a concentration that

falls within the linear range of the analytical method.

Quantification:

Prepare a series of standard solutions of cinnamyl anthranilate of known concentrations

in the selected solvent.

Analyze the standard solutions and the diluted sample solution using a validated HPLC or

GC method.

Construct a calibration curve from the analytical response of the standard solutions.

Determine the concentration of cinnamyl anthranilate in the diluted sample by

interpolating its analytical response on the calibration curve.

Calculation of Solubility:

Calculate the concentration of the saturated solution by multiplying the determined

concentration of the diluted sample by the dilution factor.

Express the solubility in appropriate units, such as g/L, mg/mL, or mol/L.

3. Data Reporting:

Report the solubility of cinnamyl anthranilate in the specified solvent at the given

temperature.

Include details of the experimental conditions, such as the equilibration time, temperature,

and the analytical method used.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the experimental determination of cinnamyl
anthranilate solubility.
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Experimental Workflow for Solubility Determination

Preparation of Saturated Solution

Sample Collection and Preparation

Analysis and Quantification

Final Calculation

Add excess cinnamyl anthranilate to solvent

Equilibrate at constant temperature with agitation

Allow solids to settle

Withdraw supernatant

Filter supernatant

Dilute filtered solution

Analyze standards and sample (HPLC/GC)

Prepare standard solutions Construct calibration curve

Determine sample concentration

Calculate solubility from concentration and dilution factor

Click to download full resolution via product page

Caption: Workflow for determining the solubility of cinnamyl anthranilate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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